1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H20N4OS2/c1-22-16-19-18-15(23-16)17-14(21)13-7-9-20(10-8-13)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,17,18,21)
• InChI Key: FSFBIZOHMQIOKV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C16H20N4OS2
• Molecular Weight: 348.5 g/mol

Description

1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide, also known as BMT-047, is a compound that has been studied for its potential use in various scientific research applications. This compound has shown promising results in various studies, and its potential uses are still being explored.

Mechanism of Action

The exact mechanism of action of 1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide is still not fully understood. However, it has been found to interact with various targets in the body, including ion channels, enzymes, and receptors. This compound has been found to modulate the activity of these targets, leading to its various pharmacological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including:
1. Anti-cancer properties: this compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
2. Neuroprotective effects: this compound has been found to have neuroprotective effects and improve cognitive function in animal models.
3. Vasodilatory effects: this compound has been found to have vasodilatory effects and reduce blood pressure in animal models.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. This compound is a relatively stable compound and can be easily synthesized in the lab.
2. This compound has shown promising results in various studies and has potential for use in various scientific research applications.
Some of the limitations of this compound for lab experiments include:
1. This compound is a relatively new compound and its full pharmacological effects are still not fully understood.
2. This compound has not been extensively studied in human trials, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for the study of 1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide, including:
1. Further studies to elucidate the exact mechanism of action of this compound.
2. Clinical trials to assess the safety and efficacy of this compound in humans.
3. Studies to explore the potential use of this compound in the treatment of other diseases such as diabetes and inflammation.
4. Studies to optimize the synthesis of this compound and develop more potent analogs of the compound.
Conclusion:
In conclusion, this compound, or this compound, is a compound that has shown promising results in various scientific research applications. It has potential for use in the treatment of cancer, neurological disorders, and cardiovascular diseases. Further studies are needed to fully elucidate the pharmacological effects of this compound and its potential use in other disease areas.

Synthesis Methods

The synthesis of 1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide involves the reaction between 1-benzylpiperidine-4-carboxylic acid and 5-(methylthio)-1,3,4-thiadiazole-2-amine. This reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

1-benzyl-N-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide has been studied for its potential use in various scientific research applications, including:
1. Cancer Research: this compound has been shown to exhibit anti-cancer properties in various studies. It has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.
2. Neurological Disorders: this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been found to have neuroprotective effects and improve cognitive function in animal models.
3. Cardiovascular Diseases: this compound has been studied for its potential use in the treatment of cardiovascular diseases such as hypertension and atherosclerosis. It has been found to have vasodilatory effects and reduce blood pressure in animal models.